2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide

• IUPAC Name: 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C19H21N3OS/c1-11-6-13(3)18(14(4)7-11)22-17(23)10-24-19-16(9-20)12(2)8-15(5)21-19/h6-8H,10H2,1-5H3,(H,22,23)
• InChI Key: MZRQLMRACLHEEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=C(C(=CC(=N2)C)C)C#N)C
• Molecular Formula: C19H21N3OS
• Molecular Weight: 339.5 g/mol

Description

2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide, also known as CDMA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CDMA is a thioamide derivative that has been synthesized through a multi-step process, and its properties and effects have been extensively studied.

Mechanism of Action

The mechanism of action of 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide involves the inhibition of enzymes by binding to their active sites. 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide has been shown to bind to the catalytic site of proteases, thereby preventing their activity. The binding of 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide to proteases is reversible, which makes it a promising candidate for the development of enzyme inhibitors.
Biochemical and Physiological Effects:
2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide inhibits the activity of several proteases, including trypsin, chymotrypsin, and elastase. 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide has also been shown to inhibit the proliferation of cancer cells by inducing apoptosis. In addition, 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide has been found to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide has several advantages as a research tool. It exhibits potent inhibitory activity against various enzymes, which makes it a promising candidate for the development of enzyme inhibitors. 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide is also relatively easy to synthesize and purify, which makes it readily available for use in laboratory experiments. However, 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide has some limitations, such as its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions in the research of 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide. One potential direction is the development of 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide-based enzyme inhibitors for the treatment of various diseases. 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide has been shown to exhibit potent inhibitory activity against proteases, which are implicated in various diseases such as cancer and inflammation. Another potential direction is the study of 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide's mechanism of action, which can provide insights into the design of more potent enzyme inhibitors. Finally, the development of novel synthetic routes for 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide can help to improve its yield and purity, which can make it more accessible for use in laboratory experiments.

Synthesis Methods

The synthesis of 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide involves the reaction between 3-cyano-4,6-dimethylpyridine-2-thiol and N-mesitylacetamide. The reaction is carried out in the presence of a catalyst, and the resulting product is purified through various techniques such as column chromatography. The synthesis of 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide has been optimized to achieve high yields and purity.

Scientific Research Applications

2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide is in the field of medicinal chemistry, where it has been shown to exhibit potent inhibitory activity against various enzymes. 2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-mesitylacetamide has been found to be particularly effective against proteases, which are enzymes that play a crucial role in various biological processes.